First series of mixed (PIII, SeIV)-heteroatomoriented rare-earth-embedded polyoxotungstates containing distinct building blocks†

Inorganic Chemistry Frontiers Pub Date: 2020-10-10 DOI: 10.1039/D0QI01031F

Abstract

By a self-assembly reaction strategy accompanying the step-by-step introduction of simple reactants, a series of unprecedented mixed-heteroatom-oriented rare-earth-embedded heteropolyoxotungstates [H2N(CH3)2]12Na2[RE2(H2O)7(W4O9)(HPSeW15O54) (SeW9O33)2]·44H2O (RE = Ce3+ (1), Pr3+ (2), Nd3+ (3), Sm3+ (4), Gd3+ (5), Tb3+ (6), Ho3+ (7), Er3+ (8)) were successfully achieved. It is worth highlighting that their polyoxoanions were synergistically established by two trivacant Keggin SeIV-inserted [B-α-SeW9O33]8− clusters and one trivacant Dawson PIII-and-SeIV-inserted [HPSeW15O54]10− segment. Significantly, [HPSeW15O54]10− is a rarely reported polyoxometalate (POM) unit and can be viewed as a new member derived from one plenary Dawson PIII-and-SeIV-inserted polyoxoanion by removing three {WO6} octahedra in the polar position. Moreover, the composite of 1 and carboxyl-functionalized multi-walled carbon nanotubes (CMWCNTs) was modified onto a glass carbon electrode (GCE) to construct the 1@CMWCNT-GCE electrochemical sensor (ECS). In PBS buffer (pH 7.00), we investigated the electrochemical sensing properties of 1@CMWCNT-GCE ECS toward simultaneously detecting dopamine (DA) and uric acid (UA). The 1@CMWCNT-GCE ECS exhibited good sensing performances toward DA and UA with a low detection limit (1.61 μmol L−1 for DA and 5.41 μmol L−1 for UA) and high stability. This work not only shows that the synergistic interaction of diverse heteroatoms (Has) can facilitate creating captivating structures of POMs, but also promotes the applications of POM-based materials in recognizing bioactive molecules.

Graphical abstract: First series of mixed (PIII, SeIV)-heteroatomoriented rare-earth-embedded polyoxotungstates containing distinct building blocks
First series of mixed (PIII, SeIV)-heteroatomoriented rare-earth-embedded polyoxotungstates containing distinct building blocks†
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Inorganic Chemistry Frontiers
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